Cas no 1805591-48-3 (5-Bromo-3-chloro-2-(trifluoromethyl)aniline)

• Product Name: 5-Bromo-3-chloro-2-(trifluoromethyl)aniline
• CAS No: 1805591-48-3
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4707006
• Update Time: 2023-08-15

5-Bromo-3-chloro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrClF3N/c8-3-1-4(9)6(5(13)2-3)7(10,11)12/h1-2H,13H2
• InChI Key： MVUBCSABBPDJRM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)(F)F)=C(C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 26